![molecular formula C23H32Cl2N2O B15157285 1-{2-[2-(4-Chlorophenyl)-2-adamantyl]acetyl}-4-methylhexahydropyrazin-4-ium chloride](/img/structure/B15157285.png)
1-{2-[2-(4-Chlorophenyl)-2-adamantyl]acetyl}-4-methylhexahydropyrazin-4-ium chloride
Description
4-{2-[2-(4-chlorophenyl)adamantan-2-yl]acetyl}-1-methylpiperazin-1-ium chloride is a complex organic compound characterized by its unique adamantane core structure
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-{2-[2-(4-chlorophenyl)adamantan-2-yl]acetyl}-1-methylpiperazin-1-ium chloride typically involves multiple steps. One common method starts with the preparation of the adamantane core, followed by the introduction of the chlorophenyl group. The final step involves the acetylation of the adamantane derivative and the
Properties
Molecular Formula |
C23H32Cl2N2O |
|---|---|
Molecular Weight |
423.4 g/mol |
IUPAC Name |
2-[2-(4-chlorophenyl)-2-adamantyl]-1-(4-methylpiperazin-4-ium-1-yl)ethanone;chloride |
InChI |
InChI=1S/C23H31ClN2O.ClH/c1-25-6-8-26(9-7-25)22(27)15-23(18-2-4-21(24)5-3-18)19-11-16-10-17(13-19)14-20(23)12-16;/h2-5,16-17,19-20H,6-15H2,1H3;1H |
InChI Key |
OFDUXLKHOBQIKG-UHFFFAOYSA-N |
Canonical SMILES |
C[NH+]1CCN(CC1)C(=O)CC2(C3CC4CC(C3)CC2C4)C5=CC=C(C=C5)Cl.[Cl-] |
Origin of Product |
United States |
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